Cas no 661459-11-6 (1-[(tert-butoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid
• CAS No: 661459-11-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 1704730
• PubChem ID: 69619394
• Update Time: 2025-04-21

1-[(tert-butoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxycarbonyl)-5-methylpiperidine-2-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid
• Z3267437463
• CPD77865
• AB86982
• 5-methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
• rac-(2R,5S)-1-[(tert-Butoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid
• DXLXYTLOWYXOHQ-UHFFFAOYSA-N
• 661459-11-6
• rac-(2R,5R)-1-[(tert-butoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid, cis
• 1-(tert-butoxycarbonyl)-5-methylpiperidine-2-carboxylicacid
• DB-336882
• SCHEMBL5955866
• 5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• EN300-1272735
• CHEMBL4908530

• Inchi： 1S/C12H21NO4/c1-8-5-6-9(10(14)15)13(7-8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： DXLXYTLOWYXOHQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 242.1393
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives